Cas no 1351612-46-8 (2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide)
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide
- 2-(cyclopropanecarboxamido)-N-(pyridin-3-yl)oxazole-4-carboxamide
- F6196-0423
- AKOS024537541
- 1351612-46-8
- 2-(cyclopropanecarbonylamino)-N-pyridin-3-yl-1,3-oxazole-4-carboxamide
-
- Inchi: 1S/C13H12N4O3/c18-11(8-3-4-8)17-13-16-10(7-20-13)12(19)15-9-2-1-5-14-6-9/h1-2,5-8H,3-4H2,(H,15,19)(H,16,17,18)
- InChI Key: ZLEZTRQSKDMETE-UHFFFAOYSA-N
- SMILES: O=C(C1CC1)NC1=NC(C(NC2C=NC=CC=2)=O)=CO1
Computed Properties
- Exact Mass: 272.09094026g/mol
- Monoisotopic Mass: 272.09094026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 97.1Ų
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6196-0423-2μmol |
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide |
1351612-46-8 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0423-5μmol |
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide |
1351612-46-8 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0423-10μmol |
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide |
1351612-46-8 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0423-1mg |
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide |
1351612-46-8 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0423-2mg |
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide |
1351612-46-8 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0423-3mg |
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide |
1351612-46-8 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0423-4mg |
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide |
1351612-46-8 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0423-5mg |
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide |
1351612-46-8 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6196-0423-10mg |
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide |
1351612-46-8 | 10mg |
$79.0 | 2023-09-09 |
2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
Additional information on 2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide
Research Brief on 2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide (CAS: 1351612-46-8)
The compound 2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide (CAS: 1351612-46-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.
Recent studies have highlighted the unique structural features of 2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide, which combines a cyclopropane moiety with a pyridine-oxazole scaffold. This combination is believed to contribute to its selective binding affinity towards specific biological targets, particularly kinases and other enzymes involved in signal transduction pathways. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the compound's binding mode, providing valuable insights for further optimization.
In vitro and in vivo studies have demonstrated promising results for this compound. For instance, it has shown potent inhibitory activity against a range of cancer cell lines, with IC50 values in the nanomolar range. Mechanistic studies suggest that the compound induces apoptosis and cell cycle arrest, making it a potential candidate for oncology therapeutics. Additionally, its pharmacokinetic properties, such as bioavailability and metabolic stability, have been evaluated in preclinical models, showing favorable profiles for further development.
Despite these encouraging findings, challenges remain in the development of 2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide as a therapeutic agent. Issues such as off-target effects and potential toxicity need to be addressed through structural modifications and comprehensive safety assessments. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials.
In conclusion, 2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide represents a promising lead compound in medicinal chemistry. Its unique structure and biological activity warrant further investigation to unlock its full therapeutic potential. Future research should focus on optimizing its pharmacological properties and exploring its applicability in treating various diseases.
1351612-46-8 (2-cyclopropaneamido-N-(pyridin-3-yl)-1,3-oxazole-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)